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Compound of Interest

Compound Name: Bisphenol A diphosphate

Cat. No.: B1337528 Get Quote

An In-depth Technical Guide to Bisphenol A
Diphosphate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Bisphenol A diphosphate
(BDP), focusing on its chemical structure, physicochemical properties, synthesis protocols, and

mechanisms of action. The information is intended to support research and development

activities in material science and toxicology.

Chemical Identity and Structure
Bisphenol A diphosphate is an organophosphate compound characterized by a Bisphenol A

(BPA) core functionalized with two phosphate groups. This structure is key to its primary

application as a flame retardant.

IUPAC Name: [4-[2-(4-phosphonooxyphenyl)propan-2-yl]phenyl] dihydrogen phosphate.[1][2]

Chemical Structure: The molecule consists of a central bisphenol A backbone where two

phosphate groups (PO(OH)₂) are attached to the para position of each phenyl ring via an ester

linkage.

(A 2D chemical structure diagram would be placed here in a full whitepaper)
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Physicochemical and Identification Data
The key identifiers and properties of Bisphenol A diphosphate are summarized in the tables

below for easy reference and comparison.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 181028-79-5[1][2][3][4]

Alternate CAS 75805-15-1[1][2]

Molecular Formula C₁₅H₁₈O₈P₂[1][2][3][4]

Molecular Weight 388.25 g/mol [1][2][4]

InChI Key LAUIXFSZFKWUCT-UHFFFAOYSA-N[1]

Canonical SMILES
CC(C)(C1=CC=C(C=C1)OP(=O)

(O)O)C2=CC=C(C=C2)OP(=O)(O)O[1]

Table 2: Physicochemical Properties

Property Value Conditions

Appearance

Colorless to light yellow

viscous liquid or white powder.

[5][6]

Standard

Density 1.25 - 1.5 g/cm³[1][3][4] 25 °C

Melting Point 41.3 - 68.6 °C[4]

Boiling Point Decomposes >201 °C[4] Atmospheric Pressure

Water Solubility ~0.415 mg/L[4] 20 °C

Log P (octanol/water) ≥ 6.0[4] 25 °C

Vapor Pressure < 0.001 Pa[4] 25 °C (Estimated)
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Experimental Protocols: Synthesis
Bisphenol A diphosphate is typically synthesized via the phosphorylation of Bisphenol A.

Below is a representative experimental protocol derived from established methodologies.

Objective: To synthesize Bisphenol A diphosphate from Bisphenol A and a phosphorylating

agent.

Materials:

Bisphenol A (BPA)

A suitable phosphorylating agent (e.g., phosphorus oxychloride or a chlorophosphate

compound)

Anhydrous non-polar solvent (e.g., dichloromethane, toluene)

Tertiary amine catalyst (e.g., triethylamine)

Deionized water

95% Ethanol

Equipment:

500 mL three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Thermometer

Heating mantle

Filtration apparatus (e.g., Büchner funnel)
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Rotary evaporator

Methodology:

Reaction Setup: Assemble the reaction flask with the stirrer, reflux condenser, and dropping

funnel in a fume hood. Ensure all glassware is dry.

Reactant Addition: Add 0.1 mol of Bisphenol A to the flask, followed by the anhydrous non-

polar solvent. Stir the mixture until the BPA is fully dissolved.

Phosphorylation: Add the phosphorylating agent (e.g., chlorophosphate) to the dropping

funnel. A molar ratio of approximately 2.1:1 (phosphorylating agent to Bisphenol A) is

recommended.[3]

Catalysis and Reaction: Begin to slowly add the phosphorylating agent to the stirred BPA

solution. Concurrently, add 0.12 mol of the catalyst (triethylamine) dropwise from a separate

funnel. Maintain the reaction temperature at approximately 35 °C.[3]

Reaction Monitoring: Allow the reaction to proceed for 4 hours.[3] The reaction progress can

be monitored by a suitable technique, such as High-Performance Liquid Chromatography

(HPLC), to confirm the disappearance of the Bisphenol A starting material.[3]

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature. A precipitate of

triamine hydrochloride will form.

Filter the reaction mixture to remove the solid hydrochloride salt.[3]

Wash the filtrate with hot deionized water three times in a separatory funnel to remove any

remaining water-soluble impurities.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the

solvent under reduced pressure using a rotary evaporator to yield the crude product.

Recrystallization:

Dissolve the crude product in hot 95% ethanol.
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Stir the solution and cool to 0 °C to induce precipitation of the purified Bisphenol A
diphosphate as a white crystalline solid.[3]

Wash the collected crystals with a small amount of cold ethanol three times.

Dry the final product in a vacuum oven until a constant weight is achieved.
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1. Reaction Setup

2. Synthesis

3. Purification

4. Final Product
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Caption: Experimental workflow for the synthesis of Bisphenol A diphosphate.
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Mechanism of Action
Bisphenol A diphosphate has two primary mechanisms of action: as a flame retardant in

materials science and as a potential endocrine disruptor in biological systems, largely inferred

from its parent compound, Bisphenol A.

BDP functions as a highly effective halogen-free flame retardant in polymers like

polycarbonates and epoxy resins.[5] Its action involves processes in both the condensed (solid)

phase and the gas phase during combustion.

Condensed Phase Action: Upon exposure to high heat, the phosphate ester bonds

hydrolyze, releasing phosphoric acid. This acid acts as a catalyst to dehydrate the polymer,

promoting the formation of a stable, insulating layer of char on the material's surface.[7] This

char barrier limits the transfer of heat to the underlying material and restricts the flow of

flammable volatile gases to the flame.

Gas Phase Action: Volatile phosphorus-containing compounds can also be released during

thermal decomposition. These species act as radical scavengers in the gas phase (the

flame), interrupting the highly exothermic chain reactions of combustion.[7]
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Caption: Dual mechanism of action for BDP as a flame retardant.

Specific signaling pathway data for Bisphenol A diphosphate is not extensively documented

in current literature. However, due to its chemical structure derived from Bisphenol A (BPA), its

toxicological profile is often considered in the context of BPA's known endocrine-disrupting

properties.[1][8][9] BPA is a well-studied xenoestrogen that interacts with multiple hormonal

signaling pathways.[6][10][11]
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Note: The following pathway describes the mechanism for Bisphenol A (BPA) and serves as the

primary toxicological model for its derivatives until specific data for BDP becomes available.

BPA can interfere with the endocrine system through genomic and non-genomic pathways by

binding to several nuclear receptors:[2]

Nuclear Estrogen Receptors (ERα and ERβ): BPA binds to these receptors, causing the

complex to translocate to the nucleus. Here, it can bind to Estrogen Response Elements

(EREs) on DNA to directly regulate gene expression (genomic pathway) or interact with other

transcription factors to indirectly modulate gene expression.[2]

Membrane-Associated Estrogen Receptors (mERs) & GPER: BPA can also bind to estrogen

receptors located on the cell membrane, including the G-protein-coupled estrogen receptor

(GPER).[2] This triggers rapid, non-genomic signaling cascades inside the cell, such as the

MAPK and PI3K/AKT pathways, which can lead to downstream changes in cellular function

and gene expression.[2][10]
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Caption: Postulated biological signaling of BDP, based on its parent compound BPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

